Cas no 32083-61-7 (3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile)

• Product Name: 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile
• CAS No: 32083-61-7
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• MDL: MFCD00067880
• CID: 303486
• PubChem ID: 2778445
• Update Time: 2025-10-25

3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-ethoxy-2-(2-naphthalenylsulfonyl)-
• 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile
• 3-ETHOXY-2-(2-NAPHTHYLSULPHONYL)ACRYLONITRILE
• 3-ethoxy-2-naphthalen-2-ylsulfonylprop-2-enenitrile
• 2-Propenenitrile,3-ethoxy-2-(2-naphthalenylsulfonyl)
• 3-Ethoxy-2-[(naphth-2-yl)sulfonyl]acrylonitrile
• 3-Ethoxy-2-[(naphth-2-yl)sulphonyl]acrylonitrile
• 3-Ethoxy-2-(naphthalen-2-ylsulfonyl)acrylonitrile
• AKOS027380515
• MFCD00067880
• 32083-61-7
• (E)-3-ethoxy-2-(naphthalen-2-ylsulfonyl)acrylonitrile
• AS-9071
• (E)-3-ethoxy-2-naphthalen-2-ylsulfonylprop-2-enenitrile
• (2E)-3-ethoxy-2-(naphthalene-2-sulfonyl)prop-2-enenitrile
• HMS554K02
• CS-0333053

• MDL： MFCD00067880
• Inchi： 1S/C15H13NO3S/c1-2-19-11-15(10-16)20(17,18)14-8-7-12-5-3-4-6-13(12)9-14/h3-9,11H,2H2,1H3/b15-11+
• InChI Key： DARPYRSDRJYGIF-RVDMUPIBSA-N
• SMILES： S(/C(/C#N)=C/OCC)(C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 287.06200
• Monoisotopic Mass: 287.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.279
• Melting Point: 90 °C
• Boiling Point: 545.8°Cat760mmHg
• Flash Point: 283.9°C
• Refractive Index: 1.608
• PSA: 75.54000
• LogP: 4.09578

3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile Security Information

• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile

Introduction to 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile (CAS No. 32083-61-7) and Its Emerging Applications in Chemical Biology

3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile (CAS No. 32083-61-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, characterized by its ethoxy and naphthylsulfonyl functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular architecture, featuring an acrylonitrile moiety, makes it particularly useful in polymer chemistry and medicinal chemistry applications.

The naphthylsulfonyl group in 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile contributes to its ability to participate in diverse chemical transformations, including nucleophilic additions and condensation reactions. This functionality is particularly advantageous in the design of novel pharmaceutical agents, where precise control over molecular structure is essential for optimizing biological activity. Recent studies have highlighted its role in the development of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

In the realm of chemical biology, 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile has been explored for its potential in generating libraries of compounds for high-throughput screening. The compound’s ability to undergo facile modifications allows researchers to fine-tune its properties, making it an ideal candidate for structure-activity relationship (SAR) studies. Such investigations are crucial for identifying lead compounds that can be further optimized into therapeutic agents with enhanced efficacy and reduced toxicity.

One of the most promising applications of 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile lies in its use as a precursor for the synthesis of advanced polymers. The acrylonitrile group enables copolymerization with other monomers, leading to materials with tailored mechanical and thermal properties. These polymers find utility in various industries, including electronics, aerospace, and biomedical engineering. The incorporation of the naphthylsulfonyl moiety further enhances the material’s functionality, making it suitable for applications requiring specific chemical interactions.

Recent advancements in synthetic methodologies have expanded the utility of 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile beyond traditional organic synthesis. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have opened new avenues for constructing complex molecular architectures efficiently. These techniques have enabled the preparation of derivatives with enhanced biological activity, paving the way for novel therapeutic strategies.

The compound’s stability under various reaction conditions makes it a reliable choice for industrial-scale applications. Its compatibility with a wide range of solvents and reagents ensures that it can be integrated into diverse synthetic workflows without compromising yield or purity. This versatility has made 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile a preferred building block for chemists working on both academic and industrial projects.

In conclusion, 3-Ethoxy-2-(2-naphthylsulfonyl)acrylonitrile (CAS No. 32083-61-7) represents a cornerstone compound in modern chemical biology and polymer science. Its unique structural features and reactivity profile have positioned it as a key intermediate in the development of innovative materials and pharmaceutical agents. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving advancements across multiple scientific disciplines.